Cas no 1110772-09-2 ((1R,3S)-3-(aminomethyl)cyclopentanol)

(1R,3S)-3-(Aminomethyl)cyclopentanol is a chiral cyclopentane derivative featuring both aminomethyl and hydroxyl functional groups in a stereospecific configuration. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid cyclopentane backbone and bifunctional reactivity, enabling its use as a building block for bioactive molecules or chiral auxiliaries. The (1R,3S) stereochemistry provides precise spatial orientation, which can be critical for enantioselective applications. Its aminomethyl group allows for further derivatization, while the hydroxyl group enhances solubility and hydrogen-bonding potential. This structural combination makes it a versatile intermediate in medicinal chemistry and asymmetric synthesis.
(1R,3S)-3-(aminomethyl)cyclopentanol structure
1110772-09-2 structure
Product Name:(1R,3S)-3-(aminomethyl)cyclopentanol
CAS No:1110772-09-2
MF:C6H13NO
MW:115.173521757126
MDL:MFCD11052502
CID:2183387
PubChem ID:42614397
Update Time:2025-05-28

(1R,3S)-3-(aminomethyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

    • (1R,3s)-3-aminomethyl-cyclopentanol
    • (1R,3S)-3-(aminomethyl)cyclopentanol
    • DB-257445
    • CS-0339370
    • Rel-(1R,3S)-3-(aminomethyl)cyclopentan-1-ol
    • AKOS006306860
    • (1R,3S)-3-(aminomethyl)cyclopentan-1-ol
    • DTXSID301289478
    • 55843-53-3
    • PD019223
    • A80197
    • 1110772-09-2
    • MDL: MFCD11052502
    • Inchi: 1S/C6H13NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
    • InChI Key: NUBNZASXRSXFRW-NTSWFWBYSA-N
    • SMILES: O[C@@H]1CC[C@H](CN)C1

Computed Properties

  • Exact Mass: 115.099714038Da
  • Monoisotopic Mass: 115.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.3Ų

(1R,3S)-3-(aminomethyl)cyclopentanol Pricemore >>

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eNovation Chemicals LLC
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